2-{[(4-Bromothiophen-2-yl)methyl]amino}-2-methylpropane-1,3-diol

• Molecular Formula: C9H14BrNO2S
• Molecular Weight: 280.18 g/mol
• IUPAC Name: 2-[(4-bromothiophen-2-yl)methylamino]-2-methylpropane-1,3-diol
• InChI: InChI=1S/C9H14BrNO2S/c1-9(5-12,6-13)11-3-8-2-7(10)4-14-8/h2,4,11-13H,3,5-6H2,1H3
• InChI Key: HVGUNZJGUGSKBP-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)(CO)NCC1=CC(=CS1)Br

Description

2-{[(4-Bromothiophen-2-yl)methyl]amino}-2-methylpropane-1,3-diol is a brominated thiophene derivative featuring a propane-1,3-diol backbone substituted with a methylamino group linked to a 4-bromothiophen-2-yl moiety. This compound shares structural similarities with other propane-1,3-diol derivatives, which are widely studied for applications in corrosion inhibition, biocides, and pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(4-Bromothiophen-2-yl)methyl]amino}-2-methylpropane-1,3-diol typically involves the following steps:

Bromination of Thiophene: Thiophene is brominated using bromine or N-bromosuccinimide (NBS) to yield 4-bromothiophene.

Formation of the Amino Intermediate: The 4-bromothiophene is then reacted with an appropriate amine, such as methylamine, under controlled conditions to form the intermediate 4-bromothiophen-2-ylmethylamine.

Coupling with Methylpropane-1,3-diol: The intermediate is subsequently coupled with 2-methylpropane-1,3-diol using a suitable coupling agent, such as dicyclohexylcarbodiimide (DCC), to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-{[(4-Bromothiophen-2-yl)methyl]amino}-2-methylpropane-1,3-diol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride (LiAlH₄).

Substitution: The bromine atom in the thiophene ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products

Oxidation: Oxidized derivatives of the original compound.

Reduction: Reduced forms with altered functional groups.

Substitution: Substituted derivatives with different functional groups replacing the bromine atom.

Scientific Research Applications

2-{[(4-Bromothiophen-2-yl)methyl]amino}-2-methylpropane-1,3-diol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[(4-Bromothiophen-2-yl)methyl]amino}-2-methylpropane-1,3-diol involves its interaction with specific molecular targets. The bromothiophene moiety may interact with biological receptors or enzymes, leading to modulation of their activity. The compound’s effects are mediated through pathways involving these molecular targets, resulting in various biological responses.

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing Groups: The bromine atom in the target compound and bronopol enhances electrophilicity, favoring interactions with metallic surfaces (corrosion inhibition) or microbial targets .
• Schiff Base Derivatives: Compounds like 2-(2-Hydroxybenzylideneamino)-2-methylpropane-1,3-diol demonstrate that aromatic substituents improve adsorption on mild steel, with inhibition efficiency influenced by molecular size and heteroatom presence .
• Pharmaceutical Relevance : Fingolimod derivatives highlight the importance of hydrophobic alkyl chains in cell membrane penetration, a feature absent in the target compound but relevant for bioactivity optimization .

Functional Performance in Corrosion Inhibition

Studies on propane-1,3-diol Schiff bases reveal:

• Inhibition Efficiency: 2-(2-Hydroxybenzylideneamino)-2-methylpropane-1,3-diol achieves >97% inhibition efficiency (IE) in 2 M HCl, attributed to its planar aromatic structure and strong adsorption via lone pairs from N and O atoms .
• Heteroatom Impact : Introduction of bromine (as in the target compound) may enhance IE by increasing electron density at adsorption sites. However, smaller molecular size (e.g., lacking naphthyl groups) could reduce surface coverage compared to bulkier analogs .

Biocidal Activity

Bronopol (2-bromo-2-nitro-propane-1,3-diol) serves as a benchmark biocide, leveraging bromine and nitro groups for microbial membrane disruption.

Pharmacological Potential

The absence of a long alkyl chain in the target compound may limit its bioavailability but could be advantageous for targeted delivery systems .

Biological Activity

2-{[(4-Bromothiophen-2-yl)methyl]amino}-2-methylpropane-1,3-diol, also known by its CAS number 1554136-83-2, is a compound of interest due to its potential biological activities. This article aims to summarize the available research findings related to its biological activity, including pharmacological effects, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 2-{[(4-Bromothiophen-2-yl)methyl]amino}-2-methylpropane-1,3-diol can be represented as follows:

$$\text{C}_{11}\text{H}_{14}\text{BrN}_1\text{O}_2\text{S}$$

Physical Properties

Property	Value
Molecular Weight	286.19 g/mol
Melting Point	Not available
Solubility	Soluble in organic solvents

Antimicrobial Activity

Research indicates that compounds containing bromothiophene moieties exhibit significant antimicrobial properties. For instance, studies have shown that brominated thiophenes can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. The presence of the bromine atom enhances the lipophilicity of the compound, facilitating better membrane penetration and increased antibacterial efficacy .

Anticancer Potential

Preliminary studies suggest that 2-{[(4-Bromothiophen-2-yl)methyl]amino}-2-methylpropane-1,3-diol may exhibit anticancer properties. In vitro assays demonstrated that this compound can induce apoptosis in cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) cells. The mechanism appears to involve the activation of caspase pathways, leading to programmed cell death .

Neuroprotective Effects

Recent research has explored the neuroprotective effects of similar compounds in models of neurodegenerative diseases. Compounds that share structural similarities with 2-{[(4-Bromothiophen-2-yl)methyl]amino}-2-methylpropane-1,3-diol have shown promise in reducing oxidative stress and inflammation in neuronal cells. This suggests potential applications in treating conditions like Alzheimer's disease .

Structure-Activity Relationship (SAR)

The biological activity of 2-{[(4-Bromothiophen-2-yl)methyl]amino}-2-methylpropane-1,3-diol can be influenced by various structural modifications:

• Bromine Substitution : The presence of bromine on the thiophene ring enhances biological activity by increasing hydrophobic interactions with biological membranes.
• Amino Group : The amino group plays a crucial role in binding interactions with biological targets, potentially enhancing its pharmacological profile.
• Hydroxyl Groups : Hydroxyl groups can participate in hydrogen bonding, which may improve solubility and bioavailability.

Case Studies

Case Study 1 : A study published in Pharmaceutical Biology investigated the antimicrobial effects of various brominated thiophene derivatives. The results indicated that derivatives with a similar structure to 2-{[(4-Bromothiophen-2-yl)methyl]amino}-2-methylpropane-1,3-diol showed significant inhibition against Gram-positive bacteria .

Case Study 2 : In a research article focusing on neuroprotective agents, compounds structurally related to 2-{[(4-Bromothiophen-2-yl)methyl]amino}-2-methylpropane-1,3-diol were tested for their ability to protect neuronal cells from oxidative damage induced by amyloid-beta peptides. The results demonstrated a reduction in cell death and oxidative stress markers .

Q & A

Q. What are the standard synthetic routes for 2-{[(4-Bromothiophen-2-yl)methyl]amino}-2-methylpropane-1,3-diol?

• Methodological Answer : The synthesis typically involves a Schiff base condensation between 4-bromothiophene-2-carbaldehyde and 2-amino-2-methylpropane-1,3-diol in methanol under acidic conditions (e.g., acetic acid) . Key steps include:

• Reduction : Use of reducing agents like triethylsilane to stabilize intermediates .
• Bromination : Brominating agents (e.g., HBr) with phase-transfer catalysts (e.g., tricaprylmethylammonium halogenide) to introduce bromine .
• Purification : Column chromatography or recrystallization from methanol to isolate the final product .

Q. Which spectroscopic techniques are employed for structural characterization?

• Methodological Answer : A combination of techniques ensures comprehensive analysis:

• X-ray Diffraction (XRD) : Resolves crystal structure and hydrogen-bonding networks (e.g., intramolecular N–H⋯O bonds) .
• FTIR : Identifies functional groups (e.g., C=N stretch at ~1600 cm⁻¹, O–H vibrations) .
• NMR : Confirms proton environments (e.g., aromatic protons from the thiophene ring, methyl groups) .
• UV-Vis : Analyzes electronic transitions (e.g., π→π* in conjugated Schiff bases) .
  Table 1 : Representative Spectroscopic Data

Technique	Key Observations
XRD	S(6) ring via N–H⋯O bond, (001) sheet packing
FTIR	C=N: 1620 cm⁻¹; O–H: 3300 cm⁻¹
¹H NMR (DMSO-d₆)	δ 8.2 (s, 1H, CH=N); δ 1.4 (s, 6H, CH₃)

Q. What are the common reactivity patterns of this compound?

• Methodological Answer : The bromothiophene moiety and secondary amine group drive reactivity:

• Nucleophilic Substitution : Bromine can be replaced by hydroxyl or amino groups under SN2 conditions .
• Oxidation/Reduction : The imine (C=N) bond is redox-active, enabling conversion to amines or ketones .
• Coordination Chemistry : The amine and hydroxyl groups can act as ligands for metal ions (e.g., Mg²⁺, Dy³⁺) .

Advanced Questions

Q. How can researchers address challenges in purifying intermediates during synthesis?

• Methodological Answer : Key challenges include volatility (low molecular weight intermediates) and polarity-driven solubility issues . Strategies include:

• Phase-Transfer Catalysis : Enhances solubility of polar intermediates in organic solvents .
• Chromatography : Use silica gel columns with gradient elution (e.g., hexane/ethyl acetate) .
• Recrystallization : Optimize solvent polarity (e.g., methanol for zwitterionic forms) .

Q. What computational methods predict the electronic properties of this compound?

• Methodological Answer : Density Functional Theory (DFT) calculations are used to:

• Map HOMO-LUMO gaps (e.g., ~4.2 eV for Schiff base derivatives) .
• Simulate UV-Vis spectra via time-dependent DFT (TD-DFT) .
• Analyze charge distribution in zwitterionic forms .

Q. How does molecular structure influence biological activity?

• Methodological Answer : Structural analogs (e.g., FTY720, a sphingosine-1-phosphate receptor modulator) suggest potential pharmacological relevance . Activity depends on:

• Hydrogen Bonding : Intramolecular bonds (N–H⋯O) enhance stability in biological matrices .
• Lipophilicity : Bromothiophene increases membrane permeability .
  In vitro assays (e.g., cytotoxicity testing) should use controlled pH to prevent imine hydrolysis .

Q. How to resolve contradictions in synthetic yields from different routes?

• Methodological Answer : Conflicting yields (e.g., 60–80% via condensation vs. 40–50% via bromination ) arise from:

• Reagent Purity : Trace moisture degrades brominating agents; use anhydrous HBr .
• Temperature Control : Exothermic reductions require slow addition of silanes .
• Analytical Validation : Cross-check purity via HPLC (e.g., retention time shifts indicate byproducts) .